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Compound of Interest

Compound Name: Fmoc-Gly-OH-1-13C

Cat. No.: B12061562

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the disposal of Fmoc-Gly-OH-1-13C,
a stable isotope-labeled amino acid, emphasizing safe practices and adherence to regulatory
standards.

Essential Safety and Handling Information

Before disposal, it is crucial to handle Fmoc-Gly-OH-1-13C with appropriate personal
protective equipment (PPE). According to safety data sheets, this includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][2]

o Skin Protection: Use impervious gloves and clothing.[1][2][3] Gloves should be inspected
before use and disposed of properly after handling.[2][3]

o Respiratory Protection: In case of dust formation, use a full-face respirator.[1]

o Ventilation: Work in a well-ventilated area, preferably with local exhaust ventilation where
dust is generated.[1][3][4]

First-Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[1][3][4]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3][4]

o Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes and consult a
physician.[1][3][4]

 Ingestion: Rinse the mouth with water and seek medical advice. Do not induce vomiting.[3]

[4]15]

Understanding the Isotopic Label: **C

It is important to note that the "-1-13C" designation indicates that the glycine molecule is labeled
with a stable isotope of carbon, Carbon-13. Unlike radioactive isotopes, stable isotopes do not
decay or emit radiation. Therefore, Fmoc-Gly-OH-1-13C does not require special handling or
disposal procedures as radioactive waste. The disposal protocol is determined by the chemical
properties of the Fmoc-Gly-OH molecule itself.

Step-by-Step Disposal Protocol

The disposal of Fmoc-Gly-OH-1-13C should always comply with local, state, and federal
regulations.[5] The primary methods for disposal are through a licensed chemical waste
disposal company or by controlled incineration.

1. Waste ldentification and Segregation:

o Categorize the Waste: Fmoc-Gly-OH-1-13C is a solid, non-hazardous chemical waste in
most jurisdictions. However, it is the responsibility of the waste generator to properly classify
it according to applicable regulations.[3]

e Segregate from Other Waste Streams: Do not mix Fmoc-Gly-OH-1-13C with other chemical
waste unless specifically instructed to do so by your institution's environmental health and
safety (EHS) office. Keep it separate from liquid, radioactive, and biohazardous waste.

2. Packaging and Labeling:

o Container: Place the solid Fmoc-Gly-OH-1-13C waste in a suitable, sealed, and clearly
labeled container.[1] The container should be in good condition and compatible with the
chemical.
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e Labeling: The label should clearly state the full chemical name: "Fmoc-Gly-OH-1-13C" and
any associated hazards.

3. Storage Pending Disposal:

o Storage Location: Store the sealed waste container in a designated, well-ventilated, cool,
and dry area away from incompatible materials such as oxidizing agents.[4]

« Ignition Sources: Ensure the storage area is free from sources of ignition.[1]
4. Final Disposal:

o Licensed Waste Disposal: The recommended method of disposal is to transfer the waste to a
licensed chemical destruction facility.[1][2] Contact your institution's EHS office to arrange for
pickup by a certified waste hauler.

o Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to
prevent the release of harmful combustion products.[1] This should only be performed by a
qualified and licensed facility.

e Prohibited Disposal Methods:
o DO NOT discharge Fmoc-Gly-OH-1-13C into sewer systems or drains.[1][3]
o DO NOT contaminate water, foodstuffs, or feed with the chemical.[1]
Contaminated Packaging:

o Empty containers should be triple-rinsed (or the equivalent) before being offered for recycling
or reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable and
disposed of as solid waste.[1]

Disposal Workflow
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Fmoc-Gly-OH-1-13C Disposal Workflow
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Caption: A workflow diagram illustrating the proper steps for the disposal of Fmoc-Gly-OH-1-
13C.

Quantitative Data Summary

While specific quantitative data for the disposal of Fmoc-Gly-OH-1-13C is not available, the
following table summarizes key physical and chemical properties relevant to its handling and

storage.
Property Value Source
Molecular Formula C17H15NOa4 PubChem
Molecular Weight 297.30 g/mol PubChem|[6]
) ) Sigma-Aldrich, Severn

Appearance White to off-white powder )

Biotech[4][7]
Storage Temperature Store in a cool, dry place Severn Biotech, Anaspec[4][5]

Not classified as dangerous

UN Number ECHEMI[1]

goods

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Fmoc-Gly-OH-1-13C, fostering a culture of safety and
compliance within the research and development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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